Cas no 1353986-86-3 ((2-Methylamino-cyclohexyl)-carbamic acid benzyl ester)

• Product Name: (2-Methylamino-cyclohexyl)-carbamic acid benzyl ester
• CAS No: 1353986-86-3
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 2155062
• Update Time: 2025-10-28

(2-Methylamino-cyclohexyl)-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (2-Methylamino-cyclohexyl)-carbamic acid benzyl ester
• Benzyl (2-(methylamino)cyclohexyl)carbamate
• AM94861
• (2-methylaminocyclohexyl)carbamic acid benzyl ester

• Inchi： 1S/C15H22N2O2/c1-16-13-9-5-6-10-14(13)17-15(18)19-11-12-7-3-2-4-8-12/h2-4,7-8,13-14,16H,5-6,9-11H2,1H3,(H,17,18)
• InChI Key： ZBBFTRDSLJSSGF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CCCCC1NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 277
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (2-Methylamino-cyclohexyl)-carbamic acid benzyl ester

Introduction to (2-Methylamino-cyclohexyl)-carbamic acid benzyl ester (CAS No. 1353986-86-3)

(2-Methylamino-cyclohexyl)-carbamic acid benzyl ester (CAS No. 1353986-86-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzyl (1-methylpiperidin-2-yl)carbamate, is characterized by its unique structural features and potential therapeutic applications. The compound consists of a benzyl ester group attached to a carbamate moiety, which is further substituted with a 2-methylamino-cyclohexyl group. This structure imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The chemical structure of (2-Methylamino-cyclohexyl)-carbamic acid benzyl ester is well-defined and has been extensively studied. The compound is synthesized through a series of well-documented chemical reactions, including the formation of the carbamate linkage and the introduction of the benzyl ester group. The presence of the methylamino group and the cyclohexyl ring provides the molecule with unique conformational flexibility, which can influence its interactions with biological targets.

Recent research studies have highlighted the potential of (2-Methylamino-cyclohexyl)-carbamic acid benzyl ester in various therapeutic areas. One notable application is its use as a prodrug in drug delivery systems. Prodrugs are inactive compounds that are converted into their active form within the body, often through enzymatic processes. The benzyl ester group in this compound can be cleaved by esterases, releasing the active carbamate moiety. This mechanism can enhance the bioavailability and reduce the side effects of the active drug, making it an attractive option for drug development.

In addition to its prodrug potential, (2-Methylamino-cyclohexyl)-carbamic acid benzyl ester has shown promise in neuropharmacology. Studies have demonstrated that this compound can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play crucial roles in mood regulation, cognitive function, and other neurological processes. The ability to influence these systems makes (2-Methylamino-cyclohexyl)-carbamic acid benzyl ester a potential candidate for treating conditions such as depression, anxiety, and neurodegenerative disorders.

The pharmacokinetic properties of (2-Methylamino-cyclohexyl)-carbamic acid benzyl ester have also been investigated. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug reaches its intended target in sufficient concentrations while minimizing toxicity and side effects. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it allows for effective targeting of central nervous system disorders.

Furthermore, (2-Methylamino-cyclohexyl)-carbamic acid benzyl ester has been evaluated for its safety profile in preclinical studies. Toxicity assessments have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, (2-Methylamino-cyclohexyl)-carbamic acid benzyl ester (CAS No. 1353986-86-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.